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Compound of Interest

Compound Name: 2-Hydroxypropyl acrylate

Cat. No.: B1219563

CAS Number: 999-61-1

This technical guide provides an in-depth overview of 2-Hydroxypropyl acrylate (2-HPA), a
key monomer used in the synthesis of various polymers. This document is intended for
researchers, scientists, and professionals in drug development and related fields, offering
detailed information on its chemical properties, safety data, and toxicological profile.

Chemical and Physical Properties

2-Hydroxypropyl acrylate is a colorless liquid with a characteristic ester-like odor. It is a
mixture of two isomers: 2-hydroxypropyl acrylate and 1-methyl-2-hydroxyethyl acrylate. The
physical and chemical properties of 2-HPA are summarized in the table below.
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Property Value Reference
Molecular Formula CeH1003 [1]
Molecular Weight 130.14 g/mol [1]

Density 1.049 g/cm3 at 25 °C [11[2]
Boiling Point 194.5 °C at 760 mmHg [1]

Flash Point 79.9 °C [1]

Water Solubility 150,000 mg/L (estimated) [1]

Vapor Pressure 0.115 mmHg at 25 °C [1]
Refractive Index 1.442 [1]

Safety and Hazard Information

2-Hydroxypropyl acrylate is classified as a hazardous substance with significant health risks
upon exposure. The following table summarizes its hazard classifications according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 2 H310: Fatal in contact with skin
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Skin Corrosion/Irritation

Sub-category 1B

H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

H318: Causes serious eye

I Category 1
Irritation damage
) o H317: May cause an allergic
Skin Sensitization Category 1 ) )
skin reaction
» o H335: May cause respiratory
Specific Target Organ Toxicity o
] Category 3 irritation; H336: May cause
(Single Exposure) ] o
drowsiness or dizziness
H372: Causes damage to
Specific Target Organ Toxicity organs (Respiratory system)
Category 1
(Repeated Exposure) through prolonged or repeated
exposure
Hazardous to the Aquatic o
_ H412: Harmful to aquatic life
Environment, Long-term Category 3

Hazard

with long lasting effects

Data compiled from multiple sources.[2][3][4]

Toxicological Data

Toxicological studies have been conducted to determine the acute toxicity of 2-HPA via various

routes of exposure.
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Test Species Route Value
LD50 Rat Oral 250 - 500 mg/kg
LD50 Rabbit Dermal ~250 mg/kg

Data compiled from multiple sources.[1][4]

Metabolism

The primary metabolic pathway for 2-Hydroxypropyl acrylate is anticipated to be hydrolysis of
the ester functionality. This is analogous to other acrylates, such as hydroxyethyl acrylate
(HEA). The hydrolysis would yield acrylic acid and 1,2-propanediol. A minor pathway may
involve conjugation with glutathione, leading to the formation of mercapturic acid derivatives

that are excreted in the urine.[5][6]
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Metabolic pathway of 2-Hydroxypropyl Acrylate.

Experimental Protocols

This section provides detailed methodologies for key toxicological studies relevant to 2-
Hydroxypropyl acrylate, based on internationally recognized guidelines.
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Acute Oral Toxicity (OECD 401 - Adapted)

Objective: To determine the acute oral toxicity (LD50) of a substance.
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Preparation

Select healthy, young adult rats (e.g., Sprague-Dawley)

Acclimatize animals to lab conditions for at least 5 days

Fast animals overnight (withhold food, not water)
- J

Dosing

Prepare graduated doses of 2-HPA in a suitable vehicle

Administer a single dose by oral gavage to groups of animals (one dose per group)

o J
4 Obseryvation )
@bserve animals for signs of toxicity and mortality at least once daily for 14 dayg
Record body weights at specified intervals
N J

4 N

Analysis

Perform gross necropsy on all animals

Calculate the LD50 value
\ J
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~

Preparation

Select healthy, young adult rats or rabbits with intact skin

Acclimatize animals to lab conditions

Remove fur from the dorsal area (approx. 10% of body surface)

Application

Apply a single dose of 2-HPA to the shaved skin

Cover the application site with a porous gauze dressing

\_ J
4 Exposure R
(Expose animals for 24 hours)

Remove the dressing and residual test substance
N J
é Observation & Analysis )

Observe for toxicity signs and mortality for 14 days

Perform gross necropsy on all animals
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Induction Phase

Day 7: Topical application of 2-HPA to the injection site

Day 21: Topical application of a non-irritating concentration of 2-HPA to a naive site

~

Evaluation

@/

-
@bserve and score skin reactions at 24 hours post-challenge

l

@bserve and score skin reactions at 48 hours post-challenge
-

\u
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Treatment

Administer 2-HPA to rodents (usually mice or rats) via an appropriate route

Sameling

Collect bone marrow or peripheral blood at appropriate time intervals after treatment

Ana%ysis

[Prepare and stain slidesj

l

Score the frequency of micronucleated polychromatic erythrocytes (MN-PCES)
- J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Hydroxypropyl Acrylate: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219563#2-hydroxypropyl-acrylate-cas-number-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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